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Compound of Interest

Compound Name: Uracil-d2

Cat. No.: B3044136 Get Quote

An In-depth Technical Guide to the Safe Handling and Use of Uracil-d2

This guide provides comprehensive safety and handling information for Uracil-d2, tailored for

researchers, scientists, and drug development professionals. It includes detailed physical and

chemical properties, safety protocols, and experimental guidelines.

Chemical and Physical Properties
Uracil-d2 is a deuterated form of uracil, a naturally occurring pyrimidine base found in RNA.

The deuterium labeling makes it a valuable tool in various research applications, particularly as

an internal standard in mass spectrometry-based quantitative analysis and in metabolic

studies.

Table 1: Physical and Chemical Properties of Uracil-d2
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Property Value Source(s)

Chemical Formula C₄H₂D₂N₂O₂ [1][2]

Molecular Weight 114.10 g/mol [2][3][4]

CAS Number 24897-52-7 [1][2][4]

Appearance White to off-white solid/powder [4][5]

Melting Point 335 °C / 635 °F [5]

Solubility Soluble in hot water [5]

Storage Temperature
Room temperature, away from

light and moisture
[2][4]

Purity ≥98% [2][4]

Safety and Handling Guidelines
While Uracil-d2 is not classified as a hazardous substance, standard laboratory safety

precautions should always be observed. The toxicological properties of this substance have not

been fully investigated.[6]

2.1. Hazard Identification and Precautions

Potential Health Effects: May cause eye, skin, and respiratory tract irritation.[1][6] May be

harmful if swallowed, inhaled, or absorbed through the skin.[1]

Carcinogenic Effects: No component of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC or ACGIH.[1]

Mutagenic and Teratogenic Effects: No data available.[1]

2.2. Personal Protective Equipment (PPE)

Proper PPE is essential to minimize exposure and ensure safety.

Eye Protection: Safety glasses with side-shields or chemical safety goggles are

recommended.[1][7]
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Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[7][8]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[1][7]

Respiratory Protection: For operations that may generate dust, use a NIOSH-approved dust

mask or respirator.[7][9]

2.3. Engineering Controls

Ventilation: Work in a well-ventilated area. For handling larger quantities or when

aerosolization is possible, a chemical fume hood is recommended.[1]

Eyewash Stations and Safety Showers: Ensure easy access to emergency eyewash stations

and safety showers.

2.4. Storage and Stability

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area

away from incompatible substances such as strong oxidizing agents.[1][5][6]

Stability: Stable under recommended storage conditions.[1][5]

2.5. First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[6]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical attention if irritation develops.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Get medical attention.[6]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[6]

2.6. Spill and Waste Management
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Spill Cleanup: Wear appropriate PPE. Sweep up the material, avoiding dust generation, and

place it into a suitable, closed container for disposal.[1][7]

Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations for

chemical waste.[1]

Experimental Protocols and Applications
Uracil-d2 is primarily used as an internal standard for the quantification of uracil and related

compounds in biological samples by LC-MS/MS and for metabolic flux analysis.

3.1. General Workflow for Handling Stable Isotope-Labeled Compounds

The following diagram illustrates a general workflow for the safe handling of stable isotope-

labeled compounds like Uracil-d2.
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Safe Handling Workflow for Uracil-d2
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Caption: A generalized workflow for the safe handling of Uracil-d2.
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3.2. Use of Uracil-d2 as an Internal Standard in LC-MS/MS

Uracil-d2 is an ideal internal standard for quantifying uracil in biological matrices due to its

similar chemical and physical properties to the unlabeled analyte, while being distinguishable

by mass spectrometry.

Experimental Protocol: Quantification of Uracil in Plasma

Preparation of Stock Solutions:

Prepare a 1 mg/mL stock solution of Uracil-d2 in a suitable solvent (e.g., methanol or

water).

Prepare a series of calibration standards of unlabeled uracil.

Sample Preparation:

To 100 µL of plasma, add a known amount of Uracil-d2 internal standard solution.

Precipitate proteins by adding a solvent like acetonitrile or methanol.

Vortex and centrifuge the samples to pellet the precipitated proteins.

Transfer the supernatant to a new tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

Inject the prepared sample into an LC-MS/MS system.

Separate the analyte and internal standard using a suitable chromatography column and

mobile phase gradient.

Detect and quantify uracil and Uracil-d2 using multiple reaction monitoring (MRM) mode.

Table 2: Representative LC-MS/MS Parameters
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Parameter Condition

LC Column C18 or similar reverse-phase column

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile with 0.1% formic acid

Ionization Mode Positive Electrospray Ionization (ESI+)

MRM Transition (Uracil) To be determined empirically

MRM Transition (Uracil-d2) To be determined empirically

3.3. Uracil Metabolism and the Pyrimidine Salvage Pathway

Stable isotope-labeled uracil can be used to trace the pyrimidine salvage pathway, which is

crucial for nucleotide synthesis.
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Pyrimidine Salvage Pathway
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Caption: Simplified diagram of the pyrimidine salvage pathway traced with Uracil-d2.

Conclusion
Uracil-d2 is a valuable tool for researchers in various fields. Adherence to the safety and

handling guidelines outlined in this document is crucial for ensuring a safe laboratory

environment and the integrity of experimental results. Proper planning, the use of appropriate
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personal protective equipment, and adherence to established protocols are paramount when

working with this and any other chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3044136?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

